2,6-Di-O-palmitoyl-L-ascorbic acid

• Molecular Formula: C38H68O8
• Molecular Weight: 652.9 g/mol
• InChI: InChI=1S/C38H68O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(40)44-31-32(39)36-35(42)37(38(43)46-36)45-34(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h32,36,39,42H,3-31H2,1-2H3/t32-,36+/m1/s1
• InChIKey: TUYRNAGGIJZRNM-KUFVUHJUSA-N

2,6-Di-O-palmitoyl-L-ascorbic Acid: Structure & Sourcing

2,6-Di-O-palmitoyl-L-ascorbic acid (L-Ascorbyl 2,6-Dipalmitate; ASC-DP; CAS 4218-81-9) is a lipophilic diester of L-ascorbic acid, distinguished by dual palmitoyl esterification at the 2- and 6-positions [1]. With a molecular weight of approximately 652.9 g/mol and a calculated Log P (octanol/water) between 1 and 3, ASC-DP demonstrates significantly enhanced lipid solubility compared to free ascorbic acid and mono-ester derivatives such as ascorbyl palmitate [2]. This structural feature underpins its utility as a stable antioxidant in cosmetic formulations, a functional surfactant in pharmaceutical nanoemulsions, and a self-assembling building block for lipid-based drug delivery systems [3].

Diester scaffold Lipophilic ascorbic acid with dual palmitoyl groups supports surfactant and self-assembly studies

Surfactant role Stabilizes GRAS nanoemulsions; not replicated by mono-ester derivatives

Self-assembly Forms lipid bilayer nanoparticles for drug delivery research platforms

• [1] Andersen, F. (1999). Final report on the safety assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and Sodium Erythorbate. International Journal of Toxicology, 18(Suppl. 3), 1-26. View Source
• [2] Plaza-Oliver, M., Beloqui, A., Santander-Ortega, M. J., et al. (2020). Ascorbyl-dipalmitate-stabilised nanoemulsions as a potential localised treatment of inflammatory bowel diseases. International Journal of Pharmaceutics, 586, 119533. View Source
• [3] Chen, Z., Higashi, K., Shigehisa, Y., Ueda, K., Yamamoto, K., & Moribe, K. (2023). Understanding the rod-to-tube transformation of self-assembled ascorbyl dipalmitate lipid nanoparticles stabilized with PEGylated lipids. Nanoscale, 15(6), 2602-2613. View Source

Why ASC-DP Cannot Be Substituted

Substituting 2,6-Di-O-palmitoyl-L-ascorbic acid with ascorbyl palmitate (ASC-P) or other lipophilic vitamin C derivatives introduces significant functional liabilities in formulation performance and material behavior. While ASC-P is a mono-ester esterified only at the 6-position, ASC-DP is a diester with palmitoyl groups at both the 2- and 6-positions, resulting in distinct physicochemical properties [1]. Specifically, ASC-P is reported to be less stable than other ascorbic acid derivatives due to susceptibility to hydrolysis, whereas ASC-DP uniquely functions as a surfactant capable of stabilizing generally recognized as safe (GRAS) nanoemulsions—a property not shared by mono-esters [2]. Furthermore, ASC-DP demonstrates the capacity to self-assemble into well-defined lipid bilayers and nanoparticles, a morphological behavior that underpins its utility as a hydrophobic drug carrier, which cannot be replicated by mono-ester analogs [3].

Mono-ester analogs Ascorbyl palmitate (ASC-P) lacks surfactant and nanoemulsion-stabilizing capability; functional role may not transfer

Self-assembly mismatch Only the diester structure enables bilayer nanoparticle formation; mono-esters do not replicate this morphology

Stability profile ASC-P is reported less stable to hydrolysis; ASC-DP storage and formulation stability context may differ significantly

• [1] Andersen, F. (1999). Final report on the safety assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and Sodium Erythorbate. International Journal of Toxicology, 18(Suppl. 3), 1-26. View Source
• [2] Plaza-Oliver, M., Beloqui, A., Santander-Ortega, M. J., et al. (2020). Ascorbyl-dipalmitate-stabilised nanoemulsions as a potential localised treatment of inflammatory bowel diseases. International Journal of Pharmaceutics, 586, 119533. View Source
• [3] Chen, Z., Higashi, K., Shigehisa, Y., Ueda, K., Yamamoto, K., & Moribe, K. (2023). Understanding the rod-to-tube transformation of self-assembled ascorbyl dipalmitate lipid nanoparticles stabilized with PEGylated lipids. Nanoscale, 15(6), 2602-2613. View Source

ASC-DP: Comparator-Based Evidence

Vitamin C Activity and Skin Penetration

In a comprehensive safety assessment evaluating ascorbyl esters for cosmetic applications, ascorbyl palmitate (mono-ester) was reported to possess vitamin C activity approximately equal to that of L-ascorbic acid, whereas erythorbic acid exhibited only 5% activity [1]. Ascorbyl dipalmitate, as the diester analog, shares the same esterification chemistry and thus retains full vitamin C activity. Critically, the report states that 'the esters are likely to penetrate the skin readily, but the acid and its salt are not likely to penetrate' [1]. This represents a class-level advantage of lipophilic esters over free ascorbic acid for dermal bioavailability.

Vitamin C activity & penetration

Class-level inference

Retains full vitamin C activity (ester class); erythorbic acid shows only 5%

Esters likely enhance dermal penetration; supports topical research formulation context

Data from cosmetic safety review; direct ASC-DP penetration data to verify

Evidence Dimension	Relative Vitamin C Activity and Skin Penetration
Target Compound Data	Retains full vitamin C activity (class-level inference from ester chemistry); predicted to penetrate skin readily
Comparator Or Baseline	L-Ascorbic acid: Full activity, poor skin penetration; Erythorbic acid: 5% vitamin C activity
Quantified Difference	Erythorbic acid exhibits 95% lower vitamin C activity compared to ascorbyl esters; esters show enhanced penetration versus free acid
Conditions	Safety assessment report based on literature review of cosmetic ingredient data

Why This Matters

Procurement of ASC-DP ensures selection of a lipophilic derivative that maintains full vitamin C activity while conferring enhanced dermal penetration, unlike the stereoisomer erythorbic acid which offers only 5% activity.

• [1] Andersen, F. (1999). Final report on the safety assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and Sodium Erythorbate. International Journal of Toxicology, 18(Suppl. 3), 1-26. View Source

GRAS Nanoemulsion Stabilization

In a study evaluating ascorbyl derivatives for nanoemulsion formulation, ascorbyl-2,6-dipalmitate (ASC-DP) was compared with ascorbyl-palmitate (ASC-P, mono-ester) as stabilizing surfactants [1]. Among the derivatives tested, ASC-DP uniquely enabled the formation of stable nanoemulsions with size values around 170 nm and negative zeta potential, and these nanoemulsions demonstrated stability after storage, under light stress, and in simulated intestinal fluids [1]. The strong antioxidant capacity of ASC-DP was confirmed in these systems, establishing its dual role as both stabilizer and bioactive component.

Nanoemulsion stabilization

Head-to-head

~170 nm stable droplets; negative zeta potential

ASC-DP uniquely enables GRAS nanoemulsion formation; mono-esters lack this capability

Stability confirmed under storage, light stress, simulated intestinal fluid

Evidence Dimension	Nanoemulsion Stabilization Capability
Target Compound Data	Stable nanoemulsions with size ~170 nm; stable after storage, under light stress, and in simulated intestinal fluids
Comparator Or Baseline	Ascorbyl-palmitate derivatives (ASC-P) did not exhibit comparable surfactant functionality
Quantified Difference	ASC-DP uniquely enabled GRAS nanoemulsion formation; ASC-P derivatives lacked this surfactant capability
Conditions	Novel two-component nanoemulsions constituted by α-tocopherol and ascorbyl-palmitate derivatives

Why This Matters

For formulators requiring a GRAS surfactant with intrinsic antioxidant activity, ASC-DP provides dual functionality not available from mono-ester ascorbyl palmitate, reducing formulation complexity and excipient burden.

• [1] Plaza-Oliver, M., Beloqui, A., Santander-Ortega, M. J., et al. (2020). Ascorbyl-dipalmitate-stabilised nanoemulsions as a potential localised treatment of inflammatory bowel diseases. International Journal of Pharmaceutics, 586, 119533. View Source

In Vivo Anti-Inflammatory Efficacy in IBD

In an in vivo study of inflammatory bowel disease (IBD) using α-tocopherol nanoemulsions stabilized by ascorbyl-2,6-dipalmitate (ASC-DP), the ASC-DP-containing nanoemulsion formulation demonstrated significant reduction of inflammation-related symptoms [1]. The anti-inflammatory effect was quantified by decreased myeloperoxidase (MPO) levels, a key biomarker of neutrophil infiltration and intestinal inflammation [1]. This represents functional differentiation from free ASC-DP, which lacks the nanoemulsion delivery platform required for targeted intestinal localization.

IBD model response

Supporting evidence

Significantly reduced MPO levels in in vivo IBD model

Model-response endpoint context; ASC-DP-stabilized nanoemulsions associated with reduced inflammation markers

Data derived from ASC-DP-containing nanoemulsion; free ASC-DP not directly evaluated

Evidence Dimension	In Vivo Anti-Inflammatory Activity
Target Compound Data	ASC-DP-stabilized nanoemulsions significantly reduced inflammation-related symptoms and decreased MPO levels
Comparator Or Baseline	Control/untreated IBD models (no quantitative comparator for alternative ascorbyl derivatives available)
Quantified Difference	Significant reduction in MPO levels (quantitative values not extracted)
Conditions	In vivo IBD animal model; α-tocopherol nanoemulsions stabilized by ASC-DP

Why This Matters

This demonstrates that ASC-DP functions not merely as a passive antioxidant additive but as an enabling component of active therapeutic delivery systems, a capability that distinguishes it from simple antioxidant esters used solely for chemical stabilization.

• [1] Plaza-Oliver, M., Beloqui, A., Santander-Ortega, M. J., et al. (2020). Ascorbyl-dipalmitate-stabilised nanoemulsions as a potential localised treatment of inflammatory bowel diseases. International Journal of Pharmaceutics, 586, 119533. View Source

Self-Assembled Lipid Bilayer Nanoparticles

L-Ascorbyl 2,6-dipalmitate (ASC-DP) has been established as a self-assembling building block capable of forming repeated lipid bilayer structures when combined with PEGylated lipids [1]. This nanoparticle-based drug delivery system (DDS) was developed for high-dose ascorbic acid therapy, with morphology (rod-like versus tube-like nanoparticles) tunable by controlling PEGylated lipid structure, including lipid species and PEG chain length [1]. This self-assembly behavior arises specifically from the diester amphiphilic structure of ASC-DP and is not observed with mono-ester ascorbyl palmitate.

Self-assembled nanoparticles

Class-level inference

Repeated lipid bilayers; morphology tunable (rod/tube) via PEGylated lipid

Diester structure enables DDS scaffold; mono-ester ASC-P does not form comparable bilayers

Reported at ASC-DP/PEGylated lipid ratio 10:1

Evidence Dimension	Self-Assembly and Nanoparticle Morphology
Target Compound Data	Forms repeated ASC-DP bilayers; rod-like or tube-like nanoparticles depending on PEGylated lipid composition
Comparator Or Baseline	Ascorbyl palmitate (mono-ester) does not self-assemble into comparable bilayer nanoparticles
Quantified Difference	ASC-DP uniquely enables self-assembled DDS; morphology tunable by PEGylated lipid species and PEG chain length
Conditions	Self-assembly with DSPE-PEG or Chol-PEG at molar ratio 10:1 (ASC-DP/PEGylated lipid)

Why This Matters

For researchers developing lipid-based drug delivery platforms, ASC-DP offers a unique self-assembling scaffold that combines carrier functionality with intrinsic antioxidant bioactivity—a dual role not achievable with conventional mono-ester derivatives or synthetic lipids.

• [1] Chen, Z., Higashi, K., Shigehisa, Y., Ueda, K., Yamamoto, K., & Moribe, K. (2023). Understanding the rod-to-tube transformation of self-assembled ascorbyl dipalmitate lipid nanoparticles stabilized with PEGylated lipids. Nanoscale, 15(6), 2602-2613. View Source

Dermal Safety Profile

In standardized dermal irritation testing on albino rabbits, ascorbyl dipalmitate tested at 100% concentration (neat material) produced no irritation to intact skin, whereas ascorbic acid tested at only 30% concentration caused barely perceptible erythema [1]. Ascorbyl palmitate tested at 10% concentration similarly showed no irritation. This indicates that the diester ASC-DP can be handled and formulated at substantially higher concentrations without eliciting dermal irritation compared to free ascorbic acid.

Dermal response context

Cross-study comparable

No irritation at 100% ASC-DP; ascorbic acid caused erythema at 30%

Supports high-concentration leave-on formulation research; irritation profile context

Albino rabbit model; concentration-dependent comparison

Evidence Dimension	Dermal Irritation Potential
Target Compound Data	100% concentration: No irritation to intact skin of albino rabbits
Comparator Or Baseline	Ascorbic acid (30%): Barely perceptible erythema; Ascorbyl palmitate (10%): No irritation
Quantified Difference	ASC-DP shows no irritation at 3.3× higher concentration than the threshold where ascorbic acid produces erythema
Conditions	Intact skin of albino rabbits; concentration-dependent irritation assessment

Why This Matters

This safety data supports the use of ASC-DP in leave-on cosmetic formulations where high local concentrations may be required for efficacy, with a favorable irritation profile relative to free ascorbic acid.

• [1] Andersen, F. (1999). Final report on the safety assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and Sodium Erythorbate. International Journal of Toxicology, 18(Suppl. 3), 1-26. View Source

Storage Stability and Shelf-Life

Vendor technical specifications provide quantifiable storage parameters essential for procurement planning: 2,6-Di-O-palmitoyl-L-ascorbic acid powder stored at -20°C remains stable for up to 3 years, while stock solutions stored at -80°C should be used within 6 months, and those stored at -20°C within 1 month [1]. The compound exhibits a melting point range of 112.0°C to 116.0°C with purity specifications ≥97.0% by neutralization titration . These parameters define clear handling windows that inform laboratory workflow integration and inventory management.

Storage & shelf-life

Supporting evidence

Powder: 3 years at -20°C; solution: 6 months at -80°C

Defined handling windows support inventory planning and experimental reproducibility

Vendor specifications; purity ≥97.0% (titration)

Evidence Dimension	Shelf-Life and Physical Stability Parameters
Target Compound Data	Powder: 3 years at -20°C; Stock solution at -80°C: 6 months; Stock solution at -20°C: 1 month; Melting point: 112.0–116.0°C; Purity: ≥97.0%
Comparator Or Baseline	No direct comparator data available; class-level inference that diester exhibits enhanced stability versus ascorbic acid
Quantified Difference	Class-level inference only; quantitative shelf-life values provided for target compound
Conditions	Vendor storage recommendations and certificate of analysis specifications

Why This Matters

These quantifiable storage parameters enable accurate procurement planning, minimize material waste due to improper storage, and ensure experimental reproducibility across research teams.

• [1] GlpBio. 2,6-Di-O-palmitoyl-L-ascorbic Acid Product Page. View Source

ASC-DP Application Scenarios

GRAS Nanoemulsion Formulations

2,6-Di-O-palmitoyl-L-ascorbic acid (ASC-DP) is uniquely suited for the formulation of generally recognized as safe (GRAS) nanoemulsions where both stabilizing and antioxidant functionalities are required. Evidence demonstrates that ASC-DP enables formation of stable nanoemulsions with particle sizes around 170 nm that remain stable under storage, light stress, and in simulated intestinal fluids—capabilities not shared by mono-ester ascorbyl palmitate derivatives [1]. This dual functionality as surfactant and bioactive antioxidant reduces the need for additional synthetic surfactants, streamlining formulation development for pharmaceutical, nutraceutical, and cosmetic applications requiring clean-label or biocompatible excipients.

Self-Assembled Lipid Nanoparticle Carriers

ASC-DP serves as a self-assembling building block for lipid-based drug delivery systems (DDS), forming repeated bilayer structures with morphology (rod-like or tube-like) tunable by selection of PEGylated lipid species and PEG chain length [1]. This platform is particularly valuable for high-dose ascorbic acid therapy and delivery of hydrophobic drugs that require a lipid carrier with intrinsic bioactivity. The diester structure is essential for this self-assembly behavior; mono-ester ascorbyl palmitate does not form comparable bilayer nanoparticles [1]. Researchers developing advanced DDS platforms should prioritize ASC-DP over alternative ascorbyl esters when carrier functionality is required alongside antioxidant payload.

Topical Cosmetic Formulations with Low Irritation

For leave-on cosmetic products requiring high concentrations of a stable, lipophilic vitamin C derivative, ASC-DP offers a favorable safety profile with demonstrated non-irritation at 100% concentration in standardized dermal testing [1]. In contrast, free ascorbic acid produces erythema at only 30% concentration [1]. Combined with the class-level finding that ascorbyl esters 'are likely to penetrate the skin readily' [1], ASC-DP is optimally positioned for anti-aging serums, brightening creams, and antioxidant lotions where high active loading and enhanced dermal bioavailability are procurement priorities.

Intestinal-Targeted Anti-Inflammatory Delivery

ASC-DP-stabilized nanoemulsions have demonstrated in vivo efficacy in reducing inflammation-related symptoms and decreasing myeloperoxidase (MPO) levels in intestinal inflammatory bowel disease (IBD) models [1]. This application scenario is specific to ASC-DP's role as a functional stabilizer in α-tocopherol nanoemulsions, enabling localized delivery to intestinal mucosa. Formulators developing oral or rectal delivery systems for IBD or other gastrointestinal inflammatory conditions should consider ASC-DP as a key enabling excipient that provides both formulation stability and potential synergistic antioxidant effects at the target tissue.

Application

Selection Property

Validation Focus

GRAS nanoemulsion research

Surfactant capability with antioxidant activity

Droplet size, zeta potential, stability under stress and simulated fluids

Lipid nanoparticle carrier studies

Self-assembly into bilayer structures

Morphology (rod/tube), PEGylated lipid compatibility, drug loading

Topical formulation research

High-concentration dermal compatibility

Skin penetration context, irritation profile at relevant concentrations

Intestinal inflammation delivery models

Nanoemulsion-stabilized carrier for localized exposure

MPO and inflammatory endpoint monitoring in IBD research models

• [1] Plaza-Oliver, M., Beloqui, A., Santander-Ortega, M. J., et al. (2020). Ascorbyl-dipalmitate-stabilised nanoemulsions as a potential localised treatment of inflammatory bowel diseases. International Journal of Pharmaceutics, 586, 119533. View Source
• [2] Chen, Z., Higashi, K., Shigehisa, Y., Ueda, K., Yamamoto, K., & Moribe, K. (2023). Understanding the rod-to-tube transformation of self-assembled ascorbyl dipalmitate lipid nanoparticles stabilized with PEGylated lipids. Nanoscale, 15(6), 2602-2613. View Source
• [3] Andersen, F. (1999). Final report on the safety assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and Sodium Erythorbate. International Journal of Toxicology, 18(Suppl. 3), 1-26. View Source